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Compound of Interest

Compound Name: Birinapant

Cat. No.: B612068 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like Birinapant are paramount to ensuring laboratory

safety and environmental protection. While specific disposal protocols for Birinapant are not

explicitly detailed in publicly available literature, its classification as a potential antineoplastic

agent necessitates that its disposal be managed with the utmost care, following established

guidelines for cytotoxic and hazardous chemical waste. This guide provides a comprehensive

overview of the recommended procedures for the safe disposal of Birinapant, grounded in

safety data sheet information and general best practices for handling cytotoxic compounds.

Chemical and Physical Properties of Birinapant
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. Below is a summary of key data for Birinapant.
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Property Data

Molecular Formula C42H56F2N8O6

Molecular Weight 806.94 g/mol [1]

CAS Number 1260251-31-7[2][3]

Appearance Solid powder

Solubility
Soluble in DMSO (≥40.35 mg/mL), Ethanol

(≥46.9 mg/mL); Insoluble in water.[2][4]

Storage

Store at -20°C as a powder.[2][3][4][5][6] In

solvent, store at -80°C for up to 6 months or

-20°C for up to 1 month.[5][6][7]

Stability

Stable for at least 4 years when stored at -20°C.

[3] Shipped at room temperature and is stable

for a few days.[5]

Experimental Protocols: General Handling and
Personal Protective Equipment (PPE)
Given its potential antineoplastic properties, all handling of Birinapant should be conducted

with appropriate personal protective equipment to minimize exposure.

Standard Handling Protocol:

Engineering Controls: Handle Birinapant in a designated area, preferably within a chemical

fume hood or a biological safety cabinet, to prevent inhalation of the powder.

Personal Protective Equipment (PPE):

Gloves: Wear double chemotherapy-grade gloves.[8]

Eye Protection: Use safety glasses or goggles.

Lab Coat: A disposable gown or a dedicated lab coat is recommended.
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Avoidance of Contamination: Prevent the generation of dust when handling the solid form.

Use appropriate tools for weighing and transferring the compound.

Proper Disposal Procedures for Birinapant Waste
As a precautionary measure, all Birinapant waste, including unused product, contaminated

materials, and empty containers, should be treated as hazardous chemical waste. It is crucial

to consult with your institution's Environmental Health and Safety (EHS) department for specific

local and national regulations.

Step-by-Step Disposal Guidance:

Segregation: Do not mix Birinapant waste with general laboratory trash or other waste

streams.[8] It must be segregated as cytotoxic or hazardous chemical waste.

Waste Containers:

Solid Waste: Dispose of contaminated solid waste (e.g., gloves, absorbent pads, weighing

paper) in a designated, clearly labeled hazardous waste container.[8] For items that are

also sharps (e.g., contaminated needles), use a designated sharps container for cytotoxic

waste, often color-coded purple or yellow with a purple lid.[9]

Liquid Waste: Collect all solutions containing Birinapant in a sealed, leak-proof, and

clearly labeled hazardous waste container. Do not dispose of these solutions down the

drain.

Empty Containers: Even if a container appears empty, it may retain residual amounts of

the compound. These containers should be disposed of as hazardous waste.[10]

Labeling: All waste containers must be accurately labeled with the words "Hazardous

Waste," "Cytotoxic Waste," and the full chemical name "Birinapant."

Storage of Waste: Store waste containers in a designated, secure area away from general

laboratory traffic until they are collected by your institution's EHS or a licensed hazardous

waste disposal service.
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Decontamination: Decontaminate any surfaces or equipment that have come into contact

with Birinapant using an appropriate cleaning agent. Dispose of all cleaning materials as

hazardous waste.

Spill Management: In the event of a spill, follow your institution's established spill cleanup

procedures for potent compounds. This typically involves containing the spill, using

appropriate absorbent materials, and decontaminating the area, all while wearing

appropriate PPE. All spill cleanup materials must be disposed of as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of Birinapant and

associated waste materials.
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Caption: Workflow for the safe disposal of Birinapant waste.
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Disclaimer: This information is intended as a guide and is based on general principles for

handling cytotoxic and hazardous materials. Always consult your institution's specific safety

and disposal protocols and the most current Safety Data Sheet (SDS) for Birinapant. Your

institution's Environmental Health and Safety (EHS) department is the primary resource for

guidance on waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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